Cas no 1177312-42-3 (3-[(propan-2-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride)

• Product Name: 3-[(propan-2-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride
• CAS No: 1177312-42-3
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD08138301
• CID: 4561642
• PubChem ID: 18567879
• Update Time: 2025-06-09

3-[(propan-2-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F2115-0007
• N-Isopropyltetrahydrothiophen-3-amine 1,1-dioxide hydrochloride
• 1,1-dioxo-N-propan-2-ylthiolan-3-amine
• 1,1-dioxo-N-propan-2-ylthiolan-3-amine hydrochloride
• 3-[(propan-2-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride

• MDL： MFCD08138301
• Inchi： 1S/C7H15NO2S.ClH/c1-6(2)8-7-3-4-11(9,10)5-7;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： PIPRHYBGYCWNHL-UHFFFAOYSA-N
• SMILES： N(C1CCS(=O)(=O)C1)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-[(propan-2-yl)amino]-1λ?-thiolane-1,1-dione hydrochloride

3-[(Propan-2-yl)amino]-1λ^?-thiolane-1,1-dione Hydrochloride (CAS No. 1177312-42-3): A Comprehensive Overview

3-[(Propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride (CAS No. 1177312-42-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiolane and is characterized by its unique structural features and potential biological activities.

The chemical structure of 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride consists of a thiolane ring with a substituted amino group and a dione functional group. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biochemical studies.

Recent studies have highlighted the potential therapeutic applications of this compound. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown potential in neuroprotective applications. A study conducted at the University of California, Los Angeles (UCLA), found that 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride can protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

In the realm of cancer research, this compound has been investigated for its anticancer properties. A study published in the Cancer Research journal reported that 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase-dependent pathways.

The pharmacokinetic properties of 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, preclinical studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

The synthetic route to produce 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride involves several steps, including the formation of the thiolane ring and subsequent functional group modifications. The synthesis process is well-documented in the literature and can be optimized for large-scale production to meet industrial demands.

In conclusion, 3-[(propan-2-yl)amino]-1λ^?-thiolane-1,1-dione hydrochloride (CAS No. 1177312-42-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.